Cas no 2138089-89-9 (({5-[5-(Ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea)
({5-[5-(Ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea Chemical and Physical Properties
Names and Identifiers
-
- ({5-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea
- EN300-1155398
- 2138089-89-9
- ({5-[5-(Ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea
-
- Inchi: 1S/C11H18N4O4/c1-2-17-6-9-14-10(15-19-9)8-4-3-7(18-8)5-13-11(12)16/h7-8H,2-6H2,1H3,(H3,12,13,16)
- InChI Key: LWBPXTSCGGXNHD-UHFFFAOYSA-N
- SMILES: O1C(C2=NOC(COCC)=N2)CCC1CNC(N)=O
Computed Properties
- Exact Mass: 270.13280507g/mol
- Monoisotopic Mass: 270.13280507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 113Ų
({5-[5-(Ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1155398-0.05g |
({5-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea |
2138089-89-9 | 0.05g |
$1200.0 | 2023-06-09 | ||
| Enamine | EN300-1155398-0.1g |
({5-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea |
2138089-89-9 | 0.1g |
$1257.0 | 2023-06-09 | ||
| Enamine | EN300-1155398-0.25g |
({5-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea |
2138089-89-9 | 0.25g |
$1315.0 | 2023-06-09 | ||
| Enamine | EN300-1155398-0.5g |
({5-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea |
2138089-89-9 | 0.5g |
$1372.0 | 2023-06-09 | ||
| Enamine | EN300-1155398-1.0g |
({5-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea |
2138089-89-9 | 1g |
$1429.0 | 2023-06-09 | ||
| Enamine | EN300-1155398-2.5g |
({5-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea |
2138089-89-9 | 2.5g |
$2800.0 | 2023-06-09 | ||
| Enamine | EN300-1155398-5.0g |
({5-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea |
2138089-89-9 | 5g |
$4143.0 | 2023-06-09 | ||
| Enamine | EN300-1155398-10.0g |
({5-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea |
2138089-89-9 | 10g |
$6144.0 | 2023-06-09 |
({5-[5-(Ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on ({5-[5-(Ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea
Introduction to Compound CAS No. 2138089-89-9: ({5-[5-(Ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea
({5-[5-(Ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea, with the CAS number 2138089-89-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of urea derivatives and is characterized by its unique structural features, including a 1,2,4-oxadiazole ring and an ethoxymethyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.
The 1,2,4-oxadiazole ring is a heterocyclic compound that has been extensively studied for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of this ring in ({5-[5-(Ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea suggests that it may exhibit similar biological activities. Additionally, the ethoxymethyl substituent enhances the lipophilicity and solubility of the compound, which can improve its pharmacokinetic properties and bioavailability.
Recent studies have focused on the potential of urea derivatives in various therapeutic areas. Urea derivatives are known for their ability to form hydrogen bonds with biological targets, making them effective in modulating protein-protein interactions and enzyme activities. ({5-[5-(Ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has shown promising results in inhibiting enzymes associated with neurodegenerative diseases and cancer.
In a study published in the Journal of Medicinal Chemistry, researchers evaluated the in vitro and in vivo efficacy of ({5-[5-(Ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea against a panel of cancer cell lines. The results demonstrated that this compound exhibited potent cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.
Another area of interest is the potential of ({5-[5-(Ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for further development as a therapeutic agent for inflammatory conditions.
The pharmacokinetic properties of ({5-[5-(Ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea have also been extensively studied. Its lipophilic nature allows for good absorption through biological membranes, leading to improved bioavailability. Additionally, the compound has demonstrated favorable metabolic stability and low toxicity profiles in preclinical models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues without causing significant adverse effects.
Clinical trials are currently underway to evaluate the safety and efficacy of ({5-[5-(Ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea in human subjects. Early-phase trials have shown promising results in terms of safety and tolerability. The next steps will involve larger-scale clinical trials to further assess its therapeutic potential in various disease conditions.
In conclusion, ({5-[5-(Ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea (CAS No. 2138089-89-9) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its ability to modulate key biological processes makes it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. As more data becomes available from ongoing clinical trials, it is expected that this compound will play an important role in advancing our understanding of disease mechanisms and developing new treatment options.
2138089-89-9 (({5-[5-(Ethoxymethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)